Cas no 1550544-22-3 (5,5,5-trifluoropentanimidamide)

• Product Name: 5,5,5-trifluoropentanimidamide
• CAS No: 1550544-22-3
• MF: C₅H₉F₃N₂
• MW: 154.133571386337
• CID: 6054011
• PubChem ID: 115514111
• Update Time: 2025-10-23

5,5,5-trifluoropentanimidamide Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoropentanimidamide
• SFFNDBZTFARCMB-UHFFFAOYSA-N
• SCHEMBL19073498
• EN300-1930568
• 1550544-22-3

• Inchi： 1S/C5H9F3N2/c6-5(7,8)3-1-2-4(9)10/h1-3H2,(H3,9,10)
• InChI Key： SFFNDBZTFARCMB-UHFFFAOYSA-N
• SMILES： FC(CCCC(=N)N)(F)F

Computed Properties

• Exact Mass: 154.07178278g/mol
• Monoisotopic Mass: 154.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.9Ų

Additional information on 5,5,5-trifluoropentanimidamide

Introduction to CAS No. 1550544-22-3: 5,5,5-Trifluoropentanimidamide

The compound CAS No. 1550544-22-3, also known as 5,5,5-trifluoropentanimidamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of imidamides, which are derivatives of imides and are characterized by their unique chemical properties and structural versatility. The trifluorinated nature of this compound adds an additional layer of complexity and functionality, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of trifluoropentanimidamide, allowing researchers to explore its potential in diverse contexts. One of the most notable applications of this compound is in the development of advanced materials with tailored electronic properties. The presence of three fluorine atoms in the molecule introduces significant electron-withdrawing effects, which can be exploited to design materials with enhanced stability, conductivity, and thermal resistance.

In addition to its role in materials science, trifluoropentanimidamide has also been investigated for its potential in drug discovery. The unique combination of fluorine atoms and imidamide functionalities makes this compound an attractive candidate for modulating biological processes. Recent studies have highlighted its ability to interact with specific protein targets, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of trifluoropentanimidamide involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve the desired product. These methods have been optimized based on insights from computational chemistry and experimental trials, leading to more efficient and scalable production techniques.

From an environmental standpoint, the stability and biodegradability of trifluoropentanimidamide are critical considerations for its large-scale use. Recent studies have focused on assessing its environmental impact under various conditions, including aqueous and terrestrial environments. These investigations aim to ensure that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, CAS No. 1550544-22-3 (trifluoropentanimidamide) represents a promising compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and application studies, position it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.